Cas no 67880-33-5 (2-methylpropyl 3,5-di-tert-butyl-4-hydroxybenzoate)

• Product Name: 2-methylpropyl 3,5-di-tert-butyl-4-hydroxybenzoate
• CAS No: 67880-33-5
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 1727879
• PubChem ID: 6455614
• Update Time: 2025-04-21

2-methylpropyl 3,5-di-tert-butyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl 3,5-di-tert-butyl-4-hydroxybenzoate
• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, 2-methylpropyl ester
• 2-methylpropyl 3,5-ditert-butyl-4-hydroxybenzoate
• 67880-33-5
• DTXSID40218107
• DTBB

• Inchi： 1S/C19H30O3/c1-12(2)11-22-17(21)13-9-14(18(3,4)5)16(20)15(10-13)19(6,7)8/h9-10,12,20H,11H2,1-8H3
• InChI Key： RUXRFDVEVQNQMF-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)OCC(C)C)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 306.2196
• Monoisotopic Mass: 306.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 6.1

Experimental Properties

• Density: 0.991
• Boiling Point: 376.8°C at 760 mmHg
• Flash Point: 140.2°C
• Refractive Index: 1.497
• PSA: 46.53